1-(2,5-Diethylpiperazin-1-yl)ethan-1-one hydrochloride

• IUPAC Name: 1-(2,5-diethylpiperazin-1-yl)ethanone;hydrochloride
• InChI: InChI=1S/C10H20N2O.ClH/c1-4-9-7-12(8(3)13)10(5-2)6-11-9;/h9-11H,4-7H2,1-3H3;1H
• InChI Key: OVLLSDVZDOOTHS-UHFFFAOYSA-N
• Canonical SMILES: CCC1CNC(CN1C(=O)C)CC.Cl
• Molecular Formula: C10H21ClN2O
• Molecular Weight: 220.74 g/mol

Description

1-(2,5-Diethylpiperazin-1-yl)ethan-1-one hydrochloride is a chemical compound with the molecular formula C10H21ClN2O. It is not intended for human or veterinary use and is typically used for research purposes.

Molecular Structure Analysis

The molecular structure of 1-(2,5-Diethylpiperazin-1-yl)ethan-1-one hydrochloride consists of a piperazine ring, which is a heterocyclic amine, with two ethyl groups attached to it. The piperazine ring is connected to an ethanone group, forming the backbone of the molecule.

Scientific Research Applications

Application in Antibacterial Activity

• Scientific Field: Medicinal Chemistry.
• Summary of the Application: Piperazine derivatives, such as “1-(2,5-Diethylpiperazin-1-yl)ethan-1-one hydrochloride”, have been found to have a wide range of biological activities, including antibacterial activity.
• Methods of Application or Experimental Procedures: In one study, a new library of structurally modified 3- (piperazin-1-yl)-1,2-benzothiazole derivatives were designed and synthesized through a multi-step procedure. The synthesized compounds were evaluated for drug likeness or “drugability” according to Lipinski’s rule of five (RO5).
• Results or Outcomes: The synthesized compounds were screened for their antibacterial activity by the agar diffusion method, and three of them were found to be active. One of the compounds showed a good activity against Bacillus subtilis and Staphylococcus aureus with MIC 500 µg/mL.

Application in Antidepressant Molecule Synthesis

• Scientific Field: Medicinal Chemistry.
• Summary of the Application: This compound is used in the synthesis of antidepressant molecules. Depression is a major global health concern, and the development of novel antidepressants that have a quick onset, low side effects, and enhanced cognitive function is a significant area of study.
• Methods of Application or Experimental Procedures: The synthesis of antidepressant molecules often involves metal-catalyzed procedures. Key structural motifs included in antidepressant drugs such as tricyclic antidepressants (TCAs), selective serotonin reuptake inhibitors (SSRIs), and others can be synthesized in a variety of effective ways using metal-catalyzed steps.
• Results or Outcomes: The outcomes of using this compound in the synthesis of antidepressant molecules would depend on the specific research context. In general, it’s used as a tool in the advancement of scientific knowledge and the development of novel antidepressants.

Application in Antiviral Research

• Scientific Field: Medicinal Chemistry.
• Summary of the Application: Piperazine derivatives, such as “1-(2,5-Diethylpiperazin-1-yl)ethan-1-one hydrochloride”, have been found to have a wide range of biological activities, including antiviral activity.
• Results or Outcomes: The outcomes of using this compound in antiviral research would also depend on the specific research context. In general, it’s used as a tool in the advancement of scientific knowledge.

Application in Antipsychotic Drug Synthesis

• Scientific Field: Medicinal Chemistry.
• Summary of the Application: This compound is used in the synthesis of antipsychotic drugs. Antipsychotic drugs are medications that are used to treat a variety of conditions, including schizophrenia and bipolar disorder.
• Methods of Application or Experimental Procedures: The synthesis of antipsychotic drugs often involves multi-step procedures. Key structural motifs included in antipsychotic drugs can be synthesized in a variety of effective ways.
• Results or Outcomes: The outcomes of using this compound in the synthesis of antipsychotic drugs would depend on the specific research context. In general, it’s used as a tool in the advancement of scientific knowledge and the development of novel antipsychotic drugs.

Future Directions

The future directions of research involving 1-(2,5-Diethylpiperazin-1-yl)ethan-1-one hydrochloride are not specified in the available literature. Given its structure, it may be of interest in the development of new pharmaceuticals or as an intermediate in chemical synthesis.